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Compound of Interest

Compound Name: Pilaralisib

Cat. No.: B611989 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and proper

disposal of investigational compounds like Pilaralisib is a critical component of laboratory

safety and regulatory compliance. This guide provides essential information on the proper

handling, storage, and disposal of Pilaralisib, aligning with best practices for managing

hazardous pharmaceutical waste.

Pilaralisib Safety and Handling Summary
Pilaralisib is an orally available small molecule that acts as a selective inhibitor of

phosphoinositide-3 kinase (PI3K).[1] Due to its pharmacological activity and potential hazards,

it must be handled with care. The following table summarizes key safety and handling

information.
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Category Information Source

GHS Hazard Classification

H302: Harmful if swallowed.

H372: Causes damage to

organs through prolonged or

repeated exposure.

[2]

Primary Hazards Irritant, Health Hazard. [2]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years.
[1][3]

Storage (In Solvent)
-80°C for up to 2 years; -20°C

for up to 1 year.
[4]

Personal Protective Equipment

(PPE)

Standard laboratory PPE,

including safety glasses,

gloves, and a lab coat, should

be worn when handling

Pilaralisib.

General laboratory best

practice

Procedural Guidance for Pilaralisib Disposal
While specific disposal instructions for Pilaralisib are not readily available, the following

procedure is based on general guidelines for the disposal of hazardous investigational drugs.

[5][6][7] It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department to ensure compliance with all federal, state, and local regulations.

Step 1: Hazard Assessment

Before disposal, it is crucial to recognize that Pilaralisib is classified as a hazardous

substance.[2] Therefore, it must not be disposed of in regular trash or flushed down the drain.

[6]

Step 2: Segregation of Waste

Properly segregate Pilaralisib waste from other laboratory waste streams. This includes:
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Unused or Expired Pure Compound: Keep in its original or a clearly labeled, sealed

container.

Contaminated Materials: Any materials that have come into contact with Pilaralisib, such as

personal protective equipment (gloves, lab coats), bench paper, vials, and pipette tips,

should be considered contaminated waste.

Solutions: Solutions containing Pilaralisib should be collected in a designated, sealed, and

clearly labeled waste container.

Step 3: Waste Collection and Labeling

Solid Waste: Collect all solid waste contaminated with Pilaralisib in a designated hazardous

waste container. This container should be clearly labeled with "Hazardous Waste," the name

"Pilaralisib," and the associated hazard symbols.

Liquid Waste: Collect all liquid waste containing Pilaralisib in a compatible, leak-proof

container. The container must be clearly labeled with "Hazardous Waste," the chemical name

"Pilaralisib," and the approximate concentration.

Step 4: Storage of Waste

Store hazardous waste containers in a designated, secure area away from incompatible

materials. This area should be well-ventilated and have secondary containment to prevent

spills.

Step 5: Final Disposal

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.[5] They will work with an approved environmental management vendor for

incineration or other appropriate disposal methods in accordance with the Resource

Conservation and Recovery Act (RCRA) guidelines.[5]

Experimental Protocols
No experimental protocols specifically for the disposal of Pilaralisib were found in the search

results. The disposal of this compound should follow established protocols for hazardous
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pharmaceutical waste management.

Pilaralisib Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Pilaralisib.
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Caption: Logical workflow for the proper disposal of Pilaralisib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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